Cas no 1932592-99-8 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]-)
1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]-
-
- Inchi: 1S/C8H12N4S/c1-2-4-3-5(4)6-10-7(9)12-8(13)11-6/h4-5H,2-3H2,1H3,(H3,9,10,11,12,13)/t4-,5-/m1/s1
- InChI Key: VHNZCBATCQWMQP-RFZPGFLSSA-N
- SMILES: N1C(N)=NC([C@@H]2C[C@H]2CC)=NC1=S
1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-647229-1.0g |
rac-4-amino-6-[(1R,2R)-2-ethylcyclopropyl]-1,3,5-triazine-2-thiol |
1932592-99-8 | 1.0g |
$1561.0 | 2023-03-04 | ||
| Enamine | EN300-647229-2.5g |
rac-4-amino-6-[(1R,2R)-2-ethylcyclopropyl]-1,3,5-triazine-2-thiol |
1932592-99-8 | 2.5g |
$3235.0 | 2023-03-04 | ||
| Enamine | EN300-647229-5.0g |
rac-4-amino-6-[(1R,2R)-2-ethylcyclopropyl]-1,3,5-triazine-2-thiol |
1932592-99-8 | 5.0g |
$4099.0 | 2023-03-04 | ||
| Enamine | EN300-647229-10.0g |
rac-4-amino-6-[(1R,2R)-2-ethylcyclopropyl]-1,3,5-triazine-2-thiol |
1932592-99-8 | 10.0g |
$5152.0 | 2023-03-04 |
1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]-
Introduction to 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl] and Its Significance in Modern Chemical Research
The compound with the CAS number 1932592-99-8, identified as 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl], represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This tricyclic heterocycle, characterized by its unique structural framework and functional groups, has garnered significant attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of both amino and thione functionalities, coupled with a chiral cyclopropyl substituent, makes this compound a versatile scaffold for designing novel bioactive molecules.
In recent years, the exploration of triazine derivatives has been extensively studied for their diverse pharmacological properties. Triazines are known for their stability and reactivity, which make them valuable intermediates in the synthesis of more complex molecules. Specifically, the thione group in 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl] introduces a region of high reactivity that can be exploited in various chemical transformations. This reactivity is particularly useful in the development of drugs that require specific interactions with biological targets.
The chiral center at the [1R,2R)-2-ethylcyclopropyl moiety adds an additional layer of complexity and interest to this compound. Chiral molecules are crucial in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. The [1R,2R)-2-ethylcyclopropyl group not only influences the electronic properties of the molecule but also its spatial orientation in biological systems. This can be particularly important for drug design, where the precise interaction with biological targets is paramount.
Recent advancements in synthetic methodologies have enabled the efficient preparation of complex triazine derivatives like 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The synthesis of chiral molecules presents unique challenges, but recent developments in asymmetric catalysis have made it possible to achieve high enantiomeric purity in these reactions. This has opened up new possibilities for designing enantiomerically pure drugs with enhanced efficacy and reduced side effects.
The pharmacological potential of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl] has been explored in several preclinical studies. These studies have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The thione group can participate in redox reactions, which may be beneficial for developing drugs that target oxidative stress-related diseases. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.
In the context of drug discovery, triazine derivatives have shown promise as scaffolds for antiviral and anticancer agents. The structural features of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl] make it a suitable candidate for these applications. For instance, its ability to mimic natural biomolecules or interfere with disease-causing pathways could lead to the development of novel therapeutic strategies. Furthermore, its stability under various conditions makes it a reliable building block for drug formulations.
The role of computational chemistry in understanding the behavior of complex molecules like 1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl] cannot be overstated. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at the atomic level. This information is crucial for designing drugs that are both effective and safe. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time and cost associated with traditional methods.
Future research directions for this compound include exploring its potential as a lead compound for drug development. By modifying its structure or exploring new synthetic routes, scientists may uncover additional pharmacological activities or improve its efficacy. Additionally, studying how variations in stereochemistry affect biological activity will provide valuable insights into structure-function relationships, which are essential for rational drug design.
The broader impact of compounds like 1,3,5-Triazine - 2( H ) - thion e , 6 - amino - 4 - [( 1 R , 2 R ) - 2 - eth y l c y c lo p r o p y l ] extends beyond pharmaceuticals。 They serve as important tools in chemical biology, helping researchers understand fundamental biological processes。 Furthermore, their use as intermediates in synthetic chemistry contributes to the development of new methodologies that can be applied across multiple disciplines。
In conclusion, [CAS no1932592998] represents a significant advancement in chemical biology and pharmaceutical research。 Its unique structural features and functional groups make it a versatile scaffold for designing novel bioactive molecules。 Ongoing research continues to uncover its potential applications, from drug development to fundamental biological studies。 As our understanding of these compounds grows, so too does our ability to harness their potential for improving human health。
1932592-99-8 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-[(1R,2R)-2-ethylcyclopropyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)